Cas no 16301-64-7 (3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-)
16301-64-7 structure
Product Name:3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-
CAS No:16301-64-7
MF:C10H21N3
MW:183.293842077255
CID:121567
Update Time:2024-01-24
3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl- Chemical and Physical Properties
Names and Identifiers
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- 3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl-
- 2-(OCTAHYDRO-2H-PYRIDO[1,2-A]PYRAZIN-2-YL)ETHANAMINE
- 2-(1,3,4,6,7,8,9,9a-octahydropyrido[1,2-a]pyrazin-2-yl)ethanamine
- 3,9-Diazabicyclo[3.3.1]nonane,3-(2-aminoethyl)-9-methyl-(8CI)
- 3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine, 9-methyl-
-
- Inchi: 1S/C10H21N3/c1-12-9-3-2-4-10(12)8-13(7-9)6-5-11/h9-10H,2-8,11H2,1H3
- InChI Key: LGDXJCRFLQAFDZ-UHFFFAOYSA-N
- SMILES: C12N(C)C(CCC1)CN(CCN)C2
Computed Properties
- Exact Mass: 183.17373
Experimental Properties
- Density: 0.995±0.06 g/cm3(Predicted)
- Boiling Point: 275.3±8.0 °C(Predicted)
- PSA: 32.5
- pka: 10.11±0.10(Predicted)
3,9-Diazabicyclo[3.3.1]nonane-3-ethanamine,9-methyl- Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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